Cas no 2770359-25-4 (1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride)

• Product Name: 1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride
• CAS No: 2770359-25-4
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 6525095
• PubChem ID: 165467840
• Update Time: 2025-06-09

1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2770359-25-4
• 1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride
• EN300-37399348

• Inchi： 1S/C10H12ClN.ClH/c11-9-4-7-2-1-3-10(7)8(5-9)6-12;/h4-5H,1-3,6,12H2;1H
• InChI Key： UDGWTPOVAZGVMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(CN)C2=C(C=1)CCC2.Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride

Research Brief on 1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride (CAS: 2770359-25-4)

1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride (CAS: 2770359-25-4) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its indene scaffold and primary amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride involves a multi-step process, starting from commercially available indene derivatives. Key steps include chlorination at the 6-position, followed by functionalization to introduce the methanamine group. The hydrochloride salt form enhances the compound's stability and solubility, making it suitable for in vitro and in vivo studies. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical research.

Pharmacological evaluations of 1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride have revealed its activity as a modulator of specific neurotransmitter systems. Preliminary data suggest that it exhibits affinity for serotonin and dopamine receptors, implicating its potential in treating central nervous system (CNS) disorders such as depression, anxiety, and Parkinson's disease. Mechanistic studies are ongoing to elucidate its precise mode of action and selectivity profile.

In addition to its CNS applications, this compound has also been investigated for its anti-inflammatory and analgesic properties. Recent in vivo studies demonstrated its efficacy in reducing inflammation and pain in rodent models, with a favorable safety profile. These findings highlight its potential as a dual-purpose therapeutic agent, addressing both neurological and inflammatory conditions.

Future research directions for 1-(6-chloro-2,3-dihydro-1H-inden-4-yl)methanamine hydrochloride include optimization of its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Collaborative efforts between academic and industrial researchers are expected to accelerate its development, with the aim of advancing it to clinical trials. The compound's unique chemical structure and broad pharmacological activity make it a valuable candidate for further exploration in drug discovery.